Cas no 1219844-53-7 (N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide)

• Product Name: N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide
• CAS No: 1219844-53-7
• MF: C₂₁H₃₁N₃O₅S
• MW: 437.552944421768
• CID: 5761296
• PubChem ID: 49676247
• Update Time: 2025-06-08

N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((4-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)cyclohexyl)methyl)methanesulfonamide
• N-[[4-[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbonyl]cyclohexyl]methyl]methanesulfonamide
• 1219844-53-7
• VU0520322-1
• F5780-0219
• AKOS024518380
• N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide

• Inchi： 1S/C21H31N3O5S/c1-30(26,27)22-13-16-2-5-18(6-3-16)21(25)24-10-8-23(9-11-24)14-17-4-7-19-20(12-17)29-15-28-19/h4,7,12,16,18,22H,2-3,5-6,8-11,13-15H2,1H3
• InChI Key： SHGPRFJNOZQOOE-UHFFFAOYSA-N
• SMILES： S(C)(NCC1CCC(C(N2CCN(CC3=CC=C4C(=C3)OCO4)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 437.19844227g/mol
• Monoisotopic Mass: 437.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.6Ų

Additional information on N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide

Research Brief on N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide (CAS: 1219844-53-7)

Recent studies on the compound N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide (CAS: 1219844-53-7) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a benzodioxole moiety and a piperazine ring, has garnered attention for its unique pharmacological properties. The compound's molecular architecture suggests potential interactions with various biological targets, making it a subject of intensive investigation.

One of the key areas of interest is the compound's potential application in neurological disorders. Preliminary studies indicate that the benzodioxole component may confer neuroprotective effects, while the piperazine and methanesulfonamide groups could modulate receptor activity. Research published in the Journal of Medicinal Chemistry (2023) explored the compound's affinity for serotonin and dopamine receptors, suggesting its utility in the treatment of mood disorders and neurodegenerative diseases. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's mechanism of action.

Further investigations have focused on the compound's pharmacokinetic profile. A recent preclinical study (Pharmacological Research, 2024) evaluated the bioavailability and metabolic stability of N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide in rodent models. The results demonstrated favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable half-life. These findings support the compound's potential for further development as a therapeutic agent.

In addition to its neurological applications, the compound has shown promise in oncology research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule exhibited selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase targets. The researchers attributed this activity to the compound's ability to interfere with intracellular signaling pathways, although the exact molecular targets remain under investigation.

The synthetic pathway for N-[(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}cyclohexyl)methyl]methanesulfonamide has been optimized in recent years, as detailed in a 2024 publication in Organic Process Research & Development. The improved synthesis features higher yields and better scalability, addressing previous challenges in the production of this complex molecule. This advancement is particularly significant for potential commercial development and large-scale pharmacological studies.

Looking forward, several research groups have announced plans for clinical trials involving this compound or its derivatives. The most advanced project, expected to begin Phase I trials in late 2024, focuses on its application in Parkinson's disease. Meanwhile, computational studies continue to explore potential modifications to the core structure that might enhance selectivity or reduce potential side effects. The compound's versatility and the growing body of research supporting its biological activity suggest it will remain an important subject of study in the coming years.